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For Researchers, Scientists, and Drug Development Professionals

Introduction

Chalcocite (CuzS) is a copper sulfide mineral of significant interest due to its unique physical
and chemical properties, which make it relevant in various fields, including materials science
and potentially in pharmaceutical research as a nanoparticle-based agent. This technical guide
provides an in-depth analysis of the core physical and chemical characteristics of crystalline
chalcocite, detailed experimental protocols for its characterization, and visualizations of key
processes.

Physical Properties

Crystalline chalcocite exhibits distinct physical properties that are crucial for its identification
and application. These properties are summarized in the tables below.

General Physical Properties
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Property Value Source
Color Dark gray to black [1]
Luster Metallic [1]
Transparency Opaque [1]
Streak Shiny black to lead gray [1]
Hardness (Mohs) 25-3 [1]
Specific Gravity 5.5-5.8 g/cm3 [1]
Cleavage Imperfect in two directions [1]
Fracture Conchoidal [1]

Crystallographic Properties

Chalcocite undergoes a phase transition at approximately 105°C, altering its crystal structure.

[1]

Temperature

Crystal

Unit Cell

Space Group Source
Range System Parameters
o a=15.246 A b=
Monoclinic
Below ~105°C 11.884 A, c=
) (pseudo- P2i/c [2]
(Low Chalcocite) . 13.494 A B =
orthorhombic)
116.35°
Above ~105°C a=395A c=
) ) Hexagonal P63/mmc [3]
(High Chalcocite) 6.75 A

Electrical and Optical Properties

Chalcocite is a p-type semiconductor, and its electrical properties can be influenced by

stoichiometry and temperature.[4][5]
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Property Value Conditions Source
) o Nominal density 5.65
Electrical Conductivity = ~1800 S/m [4]
glcc
Resistivity 5.72 x 105 Q/sq CuzS phase [5]1[6]
Band Gap 1.87 eV CuzS phase [5][6]

Chemical Properties

The chemical behavior of chalcocite is primarily defined by its composition as a copper sulfide.

Compasition
Element Symbol Weight Percentage
Copper Cu ~79.85%
Sulfur S ~20.15%

Thermodynamic Properties

The thermodynamic data for crystalline chalcocite (CuzS) are essential for understanding its
stability and reactivity.

Property Symbol Value Unit

Standard Molar
Enthalpy of Formation ~ AH°f -79.5 kJ/mol
(at 298.15 K)

Standard Molar Gibbs
Free Energy of

) AGe°f -86.2 kJ/mol
Formation (at 298.15
K)
Standard Molar
Se 120.5 J/(mol-K)

Entropy (at 298.15 K)

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://msaweb.org/wp-content/uploads/2022/07/MSA_SP1_164-170.pdf
https://www.researchgate.net/publication/27813765_Thermodynamic_Calculations_on_the_Stability_of_Cu2S_in_LowCarbon_Steels
https://www.chalcogen.ro/513_YuY.pdf
https://www.researchgate.net/publication/27813765_Thermodynamic_Calculations_on_the_Stability_of_Cu2S_in_LowCarbon_Steels
https://www.chalcogen.ro/513_YuY.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Reactivity and Leaching

Chalcocite is relatively reactive, especially in acidic and oxidizing environments. This reactivity
is exploited in hydrometallurgical processes for copper extraction. The leaching of chalcocite
typically proceeds in two main stages.

The overall leaching reaction in a chloride medium can be summarized as: CuzS + 0.502 + 2H*
+ 4CI~ - 2CuClz~ + H20 + S9[7]

This process involves an initial rapid conversion of chalcocite to a covellite-like intermediate,
followed by a slower second stage.[3]

Key Process Visualizations
Chalcocite Phase Transition

The following diagram illustrates the temperature-induced phase transition of chalcocite.

Chalcocite (Cu2S)

Stage 1: Rapid
Oxidant Diffusion Controlled)

Covellite-like Intermediate (CuS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Heat Capacity Enthalpies of Cuprous and Cupric Sulfides - 911Metallurgist
[911metallurgist.com]

geoinfo.nmt.edu [geoinfo.nmt.edu]

mdpi.com [mdpi.com]

researchgate.net [researchgate.net]

2.
3.

e 4. msaweb.org [msaweb.org]
5.
6. chalcogen.ro [chalcogen.ro]
7.

desarrollocurricular.uantof.cl [desarrollocurricular.uantof.cl]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical and
Chemical Properties of Crystalline Chalcocite]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1235452#physical-and-chemical-properties-of-
crystalline-chalcose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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